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Compound of Interest

Compound Name: Cuprous sulfite

Cat. No.: B077069

Abstract

This application note provides a detailed protocol for the laboratory synthesis of a stable
copper(l)-containing sulfite compound. Direct synthesis of pure cuprous sulfite (CuzS0s) is
challenging due to its instability. The more readily isolated and characterized compound is
Chevreul's salt, a mixed-valence copper(l,Il) sulfite dihydrate with the chemical formula
Cuz2S03-CuS0s3-2H20. This protocol details the synthesis of Chevreul's salt via the reaction of
copper(ll) sulfate with sodium metabisulfite. The resulting brick-red crystalline product is
characterized by its distinct color and insolubility in water. This method is suitable for
researchers in chemistry and materials science requiring a reliable source of a copper(l) sulfite
species.

Introduction

Cuprous sulfite (Copper(l) sulfite, Cu2S0Os) is a chemical compound of interest in various
fields, including as a fungicide and in catalysis. However, the pure Cu2SOs compound is not
easily isolated.[1] Attempts to synthesize cuprous sulfite often lead to the formation of more
complex and stable structures. Among these, Chevreul's salt (Copper(l,Il) sulfite dihydrate,
Cu2S03:CuS0s3-2H20) is a well-characterized, brick-red, mixed-valence compound containing
both copper(l) and copper(ll) ions.[1][2][3] It is insoluble in water and stable in air, making it a
practical compound for laboratory use.[3] This protocol provides a straightforward method for
the synthesis of Chevreul's salt.
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The synthesis is based on the reduction of copper(ll) ions by sulfite ions in an aqueous
solution. The overall reaction can be summarized as:

3CuS04 + 3Naz2S20s5 + 5H20 - Cus(S03)2:2H201 + 3Na2S04 + 4S021 + H2SO04

In this reaction, sodium metabisulfite serves as the source of sulfite ions, which partially
reduces Cu(ll) to Cu(l) and subsequently precipitates as the mixed-valence salt.

Experimental Protocol

Materials and Equipment:

Copper(ll) sulfate pentahydrate (CuSOas-5H20)
e Sodium metabisulfite (Na2S20s)

« Distilled water

o Beakers (100 mL, 250 mL)

o Graduated cylinders

e Magnetic stirrer and stir bar

e Hot plate

e Buchner funnel and filter paper

e Vacuum flask

» Drying oven

Procedure:

o Preparation of Reactant Solutions:

o Dissolve 7.25 g of copper(ll) sulfate pentahydrate in 50 mL of distilled water in a 250 mL
beaker. Stir until fully dissolved. The solution should be a clear blue.
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o In a separate 100 mL beaker, dissolve 7.14 g of sodium metabisulfite in 25 mL of distilled
water.

e Reaction:

[¢]

Place the copper(ll) sulfate solution on a magnetic stirrer and begin stirring.

[e]

Slowly add the sodium metabisulfite solution to the stirring copper(ll) sulfate solution. A
green precipitate or solution will form initially.

[e]

Heat the mixture to boiling on a hot plate while continuing to stir.[2] As the solution heats,
the color will darken, and a brick-red precipitate of Chevreul's salt will form.[2][4]

[e]

Continue boiling for approximately 5-10 minutes to ensure complete reaction. The
supernatant liquid should become colorless.

¢ Isolation and Purification of the Product:

o

Allow the mixture to cool to room temperature. The red precipitate will settle at the bottom
of the beaker.

o Set up a Buchner funnel with filter paper for vacuum filtration.
o Carefully decant the supernatant liquid.

o Transfer the precipitate to the Buchner funnel and wash it with several portions of distilled
water to remove any soluble impurities.

o Continue the vacuum to remove as much water as possible from the precipitate.
e Drying:

o Carefully transfer the filtered product to a pre-weighed watch glass.

o Dry the product in a drying oven at 60-80°C until a constant weight is achieved.

o Characterization (Optional):
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o The identity and purity of the synthesized Chevreul's salt can be confirmed using
techniques such as X-ray diffraction (XRD) and infrared (IR) spectroscopy. The IR
spectrum should show characteristic bands for the sulfite group.[3]

Data Presentation

Parameter Value
Reactants

Copper(ll) Sulfate Pentahydrate 7.25¢
Sodium Metabisulfite 7.14 ¢
Distilled Water (for CuSQa) 50 mL
Distilled Water (for NazS205s) 25 mL

Reaction Conditions

Reaction Temperature Boiling (~100°C)

Reaction Time 5-10 minutes at boiling
Product

Chemical Formula Cu2S03-CuS0s3-2H20
Molar Mass 386.78 g/mol

Appearance Brick-red crystalline powder
Solubility in Water Insoluble

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and gloves.

e The reaction produces sulfur dioxide (SO2) gas, which is toxic and has a strong, pungent
odor. This experiment must be performed in a well-ventilated fume hood.[2]

e Handle hot glassware with care.
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Diagrams
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Caption: Workflow for the synthesis of Chevreul's salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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